Cas no 400087-82-3 (2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid
• CAS No: 400087-82-3
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• CID: 6786445
• PubChem ID: 1486251
• Update Time: 2025-05-25

2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenoxy)-2,2-difluoroacetic acid
• 8G-375S
• AKOS005102867
• 400087-82-3
• SCHEMBL23519081
• 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid

• Inchi： 1S/C9H7ClF2O3/c1-5-4-6(10)2-3-7(5)15-9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： UIWBGJRQZHYKMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 236.0051781g/mol
• Monoisotopic Mass: 236.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid (CAS No. 400087-82-3)

2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid (CAS No. 400087-82-3) is a specialized organic compound with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoroacetic acid moiety and chloro-methylphenoxy substitution, has garnered attention for its potential as an intermediate in synthetic chemistry. Its molecular structure combines a phenoxy backbone with halogenated and fluorinated functional groups, making it a versatile building block for derivatives with tailored properties.

In recent years, the demand for fluorinated compounds like 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role in developing crop protection agents and bioactive molecules. The compound’s CAS No. 400087-82-3 is frequently searched in scientific databases, reflecting its relevance in green chemistry and sustainable agriculture innovations. Users often query its synthesis methods, solubility profiles, and commercial availability, highlighting its practical importance.

The chloro-methylphenoxy segment of this compound contributes to its lipophilicity, which is critical for membrane penetration in biological systems. Meanwhile, the difluoroacetic acid group enhances metabolic resistance, a feature leveraged in drug design and herbicide formulation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

Environmental and regulatory considerations are also key discussion points. The compound’s degradation pathways and ecotoxicity are under scrutiny as part of broader efforts to align with REACH and EPA guidelines. Researchers emphasize optimizing its synthetic routes to minimize waste, aligning with the principles of circular economy. These aspects resonate with current trends in eco-friendly chemical production and lifecycle assessment.

From a commercial perspective, CAS No. 400087-82-3 is often listed in catalogs of fine chemical suppliers, with inquiries focusing on bulk pricing and custom synthesis options. Its applications extend to material science, where its fluorinated structure aids in designing high-performance polymers. The compound’s patent landscape reveals ongoing innovations, particularly in herbicidal compositions and pharmaceutical intermediates.

In summary, 2-(4-Chloro-2-methylphenoxy)-2,2-difluoroacetic acid exemplifies the intersection of structural complexity and functional utility. Its multifaceted roles in agrochemicals, medicinal chemistry, and industrial applications underscore its scientific and commercial value. As research advances, this compound is poised to remain a focal point in discussions on molecular design and sustainable innovation.